Cas no 884504-20-5 (3,4-dimethylbenzoylacetonitrile)
3,4-Dimethylbenzoylacetonitrile is a versatile organic compound characterized by its benzoylacetonitrile backbone with methyl substituents at the 3- and 4-positions. This structural configuration enhances its reactivity and utility in synthetic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing nitrile group and aromatic methyl substitutions contribute to its stability and selectivity in condensation and cyclization reactions. Its well-defined molecular structure ensures consistent performance in complex synthetic pathways. The compound is typically supplied with high purity, making it suitable for precision applications in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
884504-20-5 structure
Product name:3,4-dimethylbenzoylacetonitrile
3,4-dimethylbenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile,3,4-dimethyl-b-oxo-
- 3-(3,4-dimethylphenyl)-3-oxopropanenitrile
- 3,4-Dimethylbenzoylacetonitrile
- 3,4-DiMethyl-Benzoylacetonitrile
- AKOS000196038
- EN300-211848
- SCHEMBL3591477
- FT-0604180
- 884504-20-5
- MFCD02260786
- DTXSID90606555
- FFWSHSVDWFTXCI-UHFFFAOYSA-N
- CS-0239398
- Z317041996
- 3,4-dimethylbenzoylacetonitrile
-
- MDL： MFCD02260786
- Inchi： InChI=1S/C11H11NO/c1-8-3-4-10(7-9(8)2)11(13)5-6-12/h3-4,7H,5H2,1-2H3
- InChI Key： FFWSHSVDWFTXCI-UHFFFAOYSA-N
- SMILES： CC1=CC=C(C=C1C)C(=O)CC#N
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.06
- Boiling Point: 344.3°C at 760 mmHg
- Flash Point: 162°C
- Refractive Index: 1.53
- PSA: 40.86000
- LogP: 2.39978
3,4-dimethylbenzoylacetonitrile Security Information
3,4-dimethylbenzoylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,4-dimethylbenzoylacetonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-211848-0.1g |
3-(3,4-dimethylphenyl)-3-oxopropanenitrile |
884504-20-5 | 95.0% | 0.1g |
$96.0 | 2025-02-20 | |
| Enamine | EN300-211848-0.5g |
3-(3,4-dimethylphenyl)-3-oxopropanenitrile |
884504-20-5 | 95.0% | 0.5g |
$214.0 | 2025-02-20 | |
| Enamine | EN300-211848-0.05g |
3-(3,4-dimethylphenyl)-3-oxopropanenitrile |
884504-20-5 | 95.0% | 0.05g |
$64.0 | 2025-02-20 | |
| Enamine | EN300-211848-5.0g |
3-(3,4-dimethylphenyl)-3-oxopropanenitrile |
884504-20-5 | 95.0% | 5.0g |
$856.0 | 2025-02-20 | |
| Enamine | EN300-211848-0.25g |
3-(3,4-dimethylphenyl)-3-oxopropanenitrile |
884504-20-5 | 95.0% | 0.25g |
$135.0 | 2025-02-20 | |
| TRC | B431075-5mg |
3,4-dimethylbenzoylacetonitrile |
884504-20-5 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B431075-50mg |
3,4-dimethylbenzoylacetonitrile |
884504-20-5 | 50mg |
$ 95.00 | 2022-06-07 | ||
| Fluorochem | 206978-1g |
3,4-Dimethylbenzoylacetonitrile |
884504-20-5 | 97% | 1g |
￡277.00 | 2022-03-01 | |
| abcr | AB367000-5 g |
3,4-Dimethylbenzoylacetonitrile, 97%; . |
884504-20-5 | 97% | 5g |
€1439.30 | 2023-04-26 | |
| Fluorochem | 206978-5g |
3,4-Dimethylbenzoylacetonitrile |
884504-20-5 | 97% | 5g |
￡862.00 | 2022-03-01 |
3,4-dimethylbenzoylacetonitrile Related Literature
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Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339
-
M. Alonso-Orts,A. M. Sánchez,E. Nogales,J. Piqueras,B. Méndez CrystEngComm, 2017,19, 6127-6132
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Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
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Malay Dolai,Avijit Ghosh,Anamika Dhara,Ananya Das Mahapatra,Subhabrata Mabhai,Atanu Jana,Satyajit Dey,Ajay Misra Anal. Methods, 2021,13, 4266-4279
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Caihua Ding,Dong Yan,Yongjie Zhao,Yuzhen Zhao,Heping Zhou,Jingbo Li,Haibo Jin Phys. Chem. Chem. Phys., 2016,18, 25879-25886
884504-20-5 (3,4-dimethylbenzoylacetonitrile) Related Products
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- 199102-69-7(4-n-Propylbenzoylacetonitrile)
- 53882-81-8(3-(3-Methylphenyl)-3-oxopropanenitrile)
- 677713-07-4(Benzenepropanenitrile, 2,6-dimethyl-b-oxo-)
- 614-16-4(3-oxo-3-phenyl-propanenitrile)
- 85692-25-7(3,5-dimethylbenzoylacetonitrile)
- 2580219-20-9(tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:884504-20-5)3,4-dimethylbenzoylacetonitrile
Purity:99%
Quantity:1g
Price ($):190.0